Cas no 56038-55-2 (5-dichloromethylfuran-2-sulfonyl chloride)

5-Dichloromethylfuran-2-sulfonyl chloride is a reactive organosulfur compound primarily used as an intermediate in organic synthesis. Its key structural features—a dichloromethyl group and a sulfonyl chloride moiety—make it a versatile building block for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The sulfonyl chloride group enables efficient derivatization into sulfonamides or sulfonate esters, while the dichloromethyl substituent offers further functionalization potential. This compound is valued for its high reactivity and selectivity in nucleophilic substitution reactions. Careful handling is required due to its moisture sensitivity and potential lachrymatory effects. It is typically employed under controlled conditions to synthesize specialized furan-based derivatives.
5-dichloromethylfuran-2-sulfonyl chloride structure
56038-55-2 structure
Product Name:5-dichloromethylfuran-2-sulfonyl chloride
CAS No:56038-55-2
MF:C5H3Cl3O3S
MW:249.499517679214
MDL:MFCD00082903
CID:944844
PubChem ID:12207363
Update Time:2025-05-28

5-dichloromethylfuran-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 5-dichloromethylfuran-2-sulfonyl chloride
    • 5-(dichloromethyl)- 2-Furansulfonyl chloride
    • 5-Dichlormethyl-2-furansulfonylchlorid
    • 5-dichloromethyl-2-furansulfonyl chloride
    • 5-dichloromethyl-furan-2-sulfonyl chloride
    • AG-F-96489
    • CTK5A4539
    • 5-(dichloromethyl)-2-Furansulfonyl chloride
    • SCHEMBL3007812
    • AKOS006332751
    • 5-(dichloromethyl)furan-2-sulfonyl chloride
    • 5-DICHLOROMETHYLFURAN-2-SULFONYLCHLORIDE
    • DTXSID70480471
    • 56038-55-2
    • DB-072086
    • MDL： MFCD00082903
    • Inchi： 1S/C5H3Cl3O3S/c6-5(7)3-1-2-4(11-3)12(8,9)10/h1-2,5H
    • InChI Key： GWRWXNGAYSOFPX-UHFFFAOYSA-N
    • SMILES： ClS(C1=CC=C(C(Cl)Cl)O1)(=O)=O

Computed Properties

  • Exact Mass: 247.886848g/mol
  • Monoisotopic Mass: 247.886848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55.7Ų

5-dichloromethylfuran-2-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D115491-1g
5-DICHLOROMETHYLFURAN-2-SULFONYLCHLORIDE
 56038-55-2 95%
1g
 $650 2025-02-19
eNovation Chemicals LLC
D115491-1g
5-DICHLOROMETHYLFURAN-2-SULFONYLCHLORIDE
 56038-55-2 95%
1g
 $650 2024-08-03
eNovation Chemicals LLC
D115491-1g
5-DICHLOROMETHYLFURAN-2-SULFONYLCHLORIDE
 56038-55-2 95%
1g
 $650 2025-02-28

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